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Compound of Interest

Compound Name: 2-Propynamide, N,N-diethyl-

Cat. No.: B15470638

Disclaimer: A specific Safety Data Sheet (SDS) for 2-Propynamide, N,N-diethyl- (CAS
Number: 2051-97-0) is not readily available in public databases. The following disposal
procedures are based on general best practices for the handling and disposal of hazardous
laboratory chemicals. Due to the lack of specific data, a qualified environmental health and
safety (EHS) professional should be consulted to ensure full compliance with all local, state,
and federal regulations.

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals on the proper disposal of 2-Propynamide, N,N-diethyl-. The
procedural steps outlined below are designed to ensure the safe handling and disposal of this
and similar chemical compounds.

Inferred Hazard Profile and Properties

Without a specific SDS, the exact quantitative data for 2-Propynamide, N,N-diethyl- is
unavailable. However, based on the structure (an unsaturated amide), a qualitative hazard
assessment can be inferred. This information should be used as a preliminary guide for
handling and disposal.
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Property Category Inferred Characteristic

) Likely a liquid or low-melting solid at room
Physical State
temperature.

Assumed to be harmful if swallowed, in contact
Toxicity with skin, or if inhaled. May cause skin and eye

irritation.

Potentially combustible. The presence of a
Flammability carbon-carbon triple bond may increase

reactivity.

May be incompatible with strong oxidizing

Reactivity .

agents, strong acids, and strong bases.

The environmental fate is unknown, but it should
Environmental Hazards be assumed to be harmful to aquatic life. Do not

dispose down the drain.

Step-by-Step Disposal Protocol

This protocol provides a systematic approach to the disposal of 2-Propynamide, N,N-diethyl-,
ensuring safety and regulatory compliance.

Step 1: Waste Identification and Classification

Before disposal, the waste must be classified according to federal and local regulations. The
U.S. Environmental Protection Agency (EPA) defines hazardous waste based on specific
characteristics.[1][2]

« Ignitability: Determine if the waste has a flashpoint below 140°F (60°C), is a solid that can
cause fire through friction or spontaneous chemical changes, or is an ignitable compressed
gas or oxidizer.[1]

o Corrosivity: Test if the waste is aqueous and has a pH of 2 or less, or 12.5 or greater, or if it
corrodes steel at a rate greater than 6.35 mm per year.[1][2]
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» Reactivity: Assess if the waste is unstable, reacts violently with water, forms explosive
mixtures with water, or generates toxic gases when mixed with water.[1]

 Toxicity: Determine if the waste is harmful or fatal if ingested or absorbed. If the specific
toxicity is unknown, it is safest to manage it as toxic waste.

Based on its chemical structure, 2-Propynamide, N,N-diethyl- should be managed as a
hazardous waste, likely falling under one or more of the above characteristics.

Step 2: Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling the chemical waste to minimize
exposure.

o Eye and Face Protection: Chemical safety goggles and a face shield should be worn to
protect against splashes.

o Skin Protection: A lab coat, long-sleeved clothing, and chemical-resistant gloves (e.g., nitrile
rubber) are required. For larger quantities or in case of a spill, a chemical-resistant apron or
coveralls may be necessary.

o Respiratory Protection: If handling the waste outside of a fume hood where vapors may be
generated, a NIOSH-approved respirator with organic vapor cartridges is recommended.

Step 3: Waste Segregation and Storage

Proper segregation and storage are crucial to prevent dangerous reactions.

e Segregation: Do not mix 2-Propynamide, N,N-diethyl- waste with other incompatible waste
streams. Keep it separate from strong acids, bases, and oxidizing agents.[3][4]

o Container: Use a designated, leak-proof, and chemically compatible container. The container
must be in good condition with a secure, tight-fitting lid.[4][5]

o Storage Area: Store the waste container in a well-ventilated, designated satellite
accumulation area within the laboratory. The storage area should have secondary
containment to capture any potential leaks.[4] Keep the container closed except when
adding waste.[4][5]
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Step 4: Labeling the Waste Container

Proper labeling is a critical regulatory requirement.

The waste container must be clearly labeled with the words "Hazardous Waste".[4][6] The label
should also include:

The full chemical name: "Waste 2-Propynamide, N,N-diethyl-"

The approximate concentration and quantity of the waste.

The date when waste was first added to the container (accumulation start date).[7]

A clear indication of the associated hazards (e.g., "Toxic," "Irritant™).[7]

Step 5: Arranging for Final Disposal

Hazardous waste must be disposed of through a licensed and approved hazardous waste
disposal service.

» Contact EHS: Contact your institution's Environmental Health and Safety (EHS) department
to schedule a waste pickup.

o Documentation: Complete any required waste disposal forms or manifests provided by your
EHS department.

o Professional Disposal: Do not attempt to treat or dispose of the chemical waste yourself. It
should be incinerated in a permitted hazardous waste incinerator or disposed of in a secure
chemical landfill, as determined by the disposal facility.[8]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of
chemical waste.
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Chemical Waste Disposal Workflow
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Caption: Logical workflow for the safe disposal of laboratory chemical waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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